Cas no 1785508-81-7 (1-(3-(Benzyloxy)cyclobutyl)ethanone)

• Product Name: 1-(3-(Benzyloxy)cyclobutyl)ethanone
• CAS No: 1785508-81-7
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 4779815
• Update Time: 2025-05-20

1-(3-(Benzyloxy)cyclobutyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-phenylmethoxycyclobutyl)ethanone
• 1-(3-(BENZYLOXY)CYCLOBUTYL)ETHANONE
• 1-(3-(Benzyloxy)cyclobutyl)ethanone

• Inchi： 1S/C13H16O2/c1-10(14)12-7-13(8-12)15-9-11-5-3-2-4-6-11/h2-6,12-13H,7-9H2,1H3
• InChI Key： LZLNZCGXKPDUDP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1CC(C(C)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-(3-(Benzyloxy)cyclobutyl)ethanone

1-(3-(Benzyloxy)cyclobutyl)ethanone: A Comprehensive Overview

1-(3-(Benzyloxy)cyclobutyl)ethanone, also known by its CAS number 1785508-81-7, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development, polymer synthesis, and advanced materials research. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions and its compatibility with modern synthetic methodologies.

The molecular structure of 1-(3-(Benzyloxy)cyclobutyl)ethanone consists of a cyclobutane ring substituted with a benzyloxy group at the 3-position and an ethanone moiety at the 1-position. This arrangement imparts the compound with distinct electronic and steric properties, making it an ideal candidate for exploring novel chemical transformations. The benzyloxy group contributes to the compound's stability and reactivity, while the ethanone moiety provides opportunities for further functionalization.

Recent research has focused on optimizing the synthesis of 1-(3-(Benzyloxy)cyclobutyl)ethanone. One notable advancement involves the use of palladium-catalyzed cross-coupling reactions, which have significantly improved the yield and purity of the compound. These methods not only enhance the scalability of production but also align with green chemistry principles by minimizing waste and reducing energy consumption.

In terms of applications, 1-(3-(Benzyloxy)cyclobutyl)ethanone has shown promise in drug discovery efforts, particularly in the development of kinase inhibitors and other bioactive molecules. Its ability to form stable complexes with target proteins makes it a valuable tool in medicinal chemistry. Additionally, this compound has been utilized as a building block in the synthesis of advanced polymers, where its unique mechanical properties contribute to the development of high-performance materials.

The integration of computational chemistry techniques has further expanded our understanding of 1-(3-(Benzyloxy)cyclobutyl)ethanone. Quantum mechanical simulations have provided insights into its electronic structure and reactivity, enabling researchers to predict its behavior in various chemical environments. These computational tools have also facilitated the design of novel derivatives with enhanced functionality.

In conclusion, 1-(3-(Benzyloxy)cyclobutyl)ethanone, CAS number 1785508-81-7, stands as a testament to the ongoing advancements in organic synthesis and materials science. Its unique properties, combined with cutting-edge research methodologies, position it as a key compound in future scientific endeavors.